4-Mercaptobenzonitrile

• IUPAC Name: 4-sulfanylbenzonitrile
• InChI: InChI=1S/C7H5NS/c8-5-6-1-3-7(9)4-2-6/h1-4,9H
• InChI Key: MVPUXVBBHWUOFS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)S
• Molecular Formula: C7H5NS
• DSSTOX Substance ID: DTXSID60342852
• Molecular Weight: 135.19 g/mol
• CAS RN: 36801-01-1

Description

4-Mercaptobenzonitrile is a chemical compound with the molecular formula C7H5NS and a molecular weight of 135.19. It is also known by other names such as 4-Cyanobenzenethiol, 4-Cyanothiophenol, 4-Sulfanylbenzonitrile, and p-Cyanobenzenethiol.

Synthesis Analysis

The synthesis of 4-Mercaptobenzonitrile involves several steps. In one study, 0.01 wt% mPEG-SH and 2.0 mM 4-MBN were sequentially added into the AuNP dispersion and vortexed for 30 min at room temperature. The process was monitored by SEIRA spectroscopy based on the decreasing band intensities for the carboxylate stretching modes of MHA and increasing intensity of the nitrile stretching of MBN.

Molecular Structure Analysis

The InChI code for 4-Mercaptobenzonitrile is 1S/C7H5NS/c8-5-6-1-3-7(9)4-2-6/h1-4,9H. The structure of 4-Mercaptobenzonitrile has been studied using vibrational sum frequency generation (VSFG) spectroscopy. This technique is powerful for probing the response of molecular catalysts at the electrode interface under bias.

Chemical Reactions Analysis

4-Mercaptobenzonitrile has been used in the development of a surface-enhanced Raman scattering nanoprobe for sulfide detection. In the presence of sulfide, it was first enriched through adsorption by the outer ZIF-8 layer, then destroyed the barrier layer, and subsequently reacted with the Ag shell, leading to changes in the Raman signal.

Physical And Chemical Properties Analysis

4-Mercaptobenzonitrile is a solid at room temperature. It is typically sold in 1x100 Milligram, 1x250 Milligram, and 1x1 Gram quantities.

Scientific Research Applications

1. Electric Field Reporting through Vibrational Stark Effect 4-Mercaptobenzonitrile (MBN) has been utilized in studies involving surface-enhanced infrared absorption and Raman spectroscopy. .

Biofilm Matrix Analysis

In complex biofilm matrices, the detection of sulfide can be significantly impacted by the electromagnetic effect of a silver shell. .

Interfacial Field Measurement in Catalysis

The compound has been used as a Stark effect reporter for measuring interfacial fields in catalysis research. .

Core-Shell Nanoparticle Fabrication

4-Mercaptobenzonitrile is involved in the creation of core-shell nanoparticles. It serves as an internal standard molecule when modifying gold nanoparticles (Au NPs), which are then coated with a silver shell to form Au@4-MBN@AgNPs. .

Safety and Hazards

4-Mercaptobenzonitrile is considered a controlled product and may require documentation to meet relevant regulations. It is labeled with the GHS07 pictogram and the signal word "Danger". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P305, P338, and P351.

Future Directions

Future research on 4-Mercaptobenzonitrile could focus on its applications in various fields such as catalysis, biomedical processes, and solar cell materials. Further studies could also explore its potential use in the development of new methodologies to control and characterize catalysts confined to electrode surfaces.

Synthesis routes and methods

Procedure details

The ethyl 4-cyanophenyl xanthate was dissolved in ethanol (500 ml) and the solution was refluxed. Potassium hydroxide (112 g, 2 m) was added slowly to the resulting hot solution. Thereafter, the reaction mixture solution was refluxed for approximately three hours. The ethanol was distilled off from the reaction mixture and water (100 ml) was added. The reaction mixture was acidified with 6 N sulfuric acid and the reaction product was extracted with ether. The extract was washed with water and dried over anhydrous sodium sulfate. The solvent was evaporated and the reaction product was vacuum-distilled to yield 4-cyanobenzenethiol (20 g, 30%), bp 102°-103° C./2 mm.